Cas no 1491123-99-9 (Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)-)

• Product Name: Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)-
• CAS No: 1491123-99-9
• MF: C₈H₁₇BrO₂S
• MW: 257.18838095665
• CID: 5170695
• Update Time: 2025-10-22

Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)-
• 3-(Bromomethyl)-3-methyl-1-(methylsulfonyl)pentane

• Inchi： 1S/C8H17BrO2S/c1-4-8(2,7-9)5-6-12(3,10)11/h4-7H2,1-3H3
• InChI Key： RMKCEBKODDQDCS-UHFFFAOYSA-N
• SMILES： C(S(C)(=O)=O)CC(CBr)(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)-

Comprehensive Overview of Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- (CAS No. 1491123-99-9)

Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- (CAS No. 1491123-99-9) is a specialized organic compound with a unique molecular structure that combines a pentane backbone with functional groups such as bromomethyl, methyl, and methylsulfonyl. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals are increasingly exploring its reactivity and utility in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The chemical properties of Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- make it a versatile building block in organic synthesis. Its bromomethyl group offers a reactive site for nucleophilic substitution reactions, while the methylsulfonyl moiety enhances its stability and solubility in polar solvents. These characteristics are particularly valuable in the development of high-performance polymers and bioactive molecules, which are currently in high demand across industries such as healthcare, electronics, and renewable energy. As the scientific community focuses on carbon-neutral initiatives, this compound's role in catalysis and energy storage materials is being actively investigated.

In the context of drug discovery, Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- has shown promise as a precursor for small-molecule therapeutics. Its structural features enable the construction of complex pharmacophores, which are critical for targeting protein-protein interactions and enzyme inhibition. Recent studies highlight its potential in addressing antibiotic resistance and neurodegenerative diseases, topics that dominate current biomedical research. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal for high-throughput screening and precision medicine applications.

From an industrial perspective, the scalability of Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- production is a key consideration. Advances in continuous manufacturing and process intensification have streamlined its synthesis, reducing waste and improving yield. These innovations align with the principles of circular economy and Industry 4.0, which prioritize efficiency and sustainability. Furthermore, the compound's stability under various storage conditions makes it a reliable candidate for global supply chains, a critical factor in today's interconnected markets.

Environmental and safety profiles of Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- are also under scrutiny, as regulatory frameworks evolve to address chemical safety and eco-toxicity. Researchers are employing computational modeling and life cycle assessment tools to evaluate its impact, ensuring compliance with standards such as REACH and OECD guidelines. These efforts reflect the growing emphasis on responsible innovation and transparent science, which resonate with both academic and industrial stakeholders.

Looking ahead, the integration of Pentane, 3-(bromomethyl)-3-methyl-1-(methylsulfonyl)- into emerging technologies like nanomaterials and artificial intelligence-driven drug design presents exciting opportunities. Its modular structure allows for customization, enabling researchers to tailor its properties for specific applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation and sustainable development.